Cas no 2095409-14-4 (methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate)

• Product Name: methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate
• CAS No: 2095409-14-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 4637586
• Update Time: 2025-11-02

methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C10H17NO3/c1-13-9(12)7-4-10(5-7)6-8(11)2-3-14-10/h7-8H,2-6,11H2,1H3
• InChI Key： URJWALWMQJPKGE-UHFFFAOYSA-N
• SMILES： C1C2(CC(N)CCO2)CC1C(OC)=O

Additional information on methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate

Exploring the Versatile Applications of Methyl 8-Amino-5-Oxaspiro[3.5]Nonane-2-Carboxylate (CAS No. 2095409-14-4)

In the rapidly evolving field of pharmaceutical and organic chemistry, methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate (CAS No. 2095409-14-4) has emerged as a compound of significant interest. This spirocyclic derivative, characterized by its unique structural features, offers a wide range of applications in drug discovery, material science, and specialty chemical synthesis. Researchers and industry professionals are increasingly focusing on this molecule due to its potential in addressing modern challenges in medicinal chemistry and beyond.

The spirocyclic structure of methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate provides exceptional three-dimensionality and rigidity, making it particularly valuable in the design of novel bioactive compounds. In pharmaceutical research, this scaffold is being explored for its ability to improve drug-like properties, including enhanced metabolic stability and target selectivity. The presence of both amino and ester functional groups in this molecule allows for versatile chemical modifications, enabling the creation of diverse derivatives with tailored properties.

Recent trends in drug discovery have highlighted the importance of spirocyclic compounds like 2095409-14-4 in developing new therapeutic agents. The pharmaceutical industry is particularly interested in such structures for their potential in treating central nervous system disorders, where three-dimensional molecular frameworks often show improved blood-brain barrier penetration. Additionally, the compound's 5-oxaspiro[3.5]nonane core is being investigated for its application in creating novel antibiotics, addressing the growing concern of antimicrobial resistance.

From a synthetic chemistry perspective, methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate serves as a valuable building block for complex molecule construction. Its spirocyclic scaffold offers unique opportunities for creating constrained analogs of biologically active molecules, potentially leading to improved pharmacological profiles. The compound's stability and functional group compatibility make it particularly attractive for parallel synthesis and combinatorial chemistry approaches, which are crucial in modern drug discovery programs.

The material science applications of CAS 2095409-14-4 are equally promising. Researchers are exploring its use in the development of advanced polymers with specific mechanical and thermal properties. The rigid spiro structure can impart desirable characteristics to polymeric materials, potentially leading to innovations in specialty coatings, adhesives, and high-performance materials. These developments align with current industry demands for sustainable and high-functionality materials.

Quality control and analytical characterization of methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate are critical aspects of its commercial and research applications. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity. These analytical methods are particularly important given the compound's potential use in pharmaceutical intermediates, where strict quality standards must be maintained.

The market for spirocyclic compounds like 2095409-14-4 has seen steady growth, driven by increasing demand from both pharmaceutical and specialty chemical sectors. Suppliers and manufacturers are responding to this demand by developing efficient synthetic routes and scalable production processes. Current research focuses on green chemistry approaches to produce this compound, addressing the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Storage and handling recommendations for methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate typically include protection from moisture and storage at controlled temperatures. While the compound doesn't fall under hazardous classifications, proper laboratory practices should always be followed when working with any chemical substance. These precautions ensure the material's stability and maintain its quality for research and industrial applications.

Future research directions for CAS 2095409-14-4 are likely to explore its potential in emerging therapeutic areas and advanced material applications. The compound's unique structural features position it as a valuable tool for addressing current challenges in multiple scientific disciplines. As synthetic methodologies continue to advance, we can expect to see broader utilization of this spirocyclic building block in both academic and industrial settings.

For researchers interested in working with methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate, numerous synthetic protocols and application studies are available in recent scientific literature. The compound's commercial availability from specialty chemical suppliers has facilitated its adoption across various research programs, contributing to the growing body of knowledge about spirocyclic compounds and their diverse applications in modern chemistry and materials science.